Cas no 110704-19-3 (5-Chloro-2-(chloromethyl)-1,3-benzothiazole)
110704-19-3 structure
Product Name:5-Chloro-2-(chloromethyl)-1,3-benzothiazole
CAS No:110704-19-3
MF:C8H5Cl2NS
MW:218.102998495102
CID:128915
PubChem ID:10798839
Update Time:2025-09-20
5-Chloro-2-(chloromethyl)-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(chloromethyl)benzo[d]thiazole
- 5-chloro-2-(chloromethyl)-1,3-benzothiazole
- Benzothiazole,5-chloro-2-(chloromethyl)-
- AK116833
- CTK8G5634
- KB-245487
- SureCN201922
- 2-Chloromethyl-5-chlorobenzothiazole
- Benzothiazole, 5-chloro-2-(chloromethyl)- (9CI)
- 5-chloro-2-chloromethyl benzothiazole
- 5-chloro-2-chloromethyl-benzothiazole
- LNZBRKLHATUCPG-UHFFFAOYSA-N
- 110704-19-3
- AKOS009468513
- EN300-75967
- DTXSID40445057
- SCHEMBL201922
- DB-358815
- G58890
- 5-Chloro-2-(chloromethyl)-1,3-benzothiazole
-
- MDL： MFCD11217324
- Inchi： 1S/C8H5Cl2NS/c9-4-8-11-6-3-5(10)1-2-7(6)12-8/h1-3H,4H2
- InChI Key： LNZBRKLHATUCPG-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(CCl)S2
Computed Properties
- Exact Mass: 216.95215
- Monoisotopic Mass: 216.9519757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
- LogP: 3.68850
5-Chloro-2-(chloromethyl)-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159377-1g |
5-chloro-2-(chloromethyl)benzo[d]thiazole |
110704-19-3 | 95% | 1g |
$384 | 2021-06-08 | |
| Chemenu | CM159377-1g |
5-chloro-2-(chloromethyl)benzo[d]thiazole |
110704-19-3 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A059004260-1g |
5-Chloro-2-(chloromethyl)benzo[d]thiazole |
110704-19-3 | 95% | 1g |
$355.24 | 2023-09-04 | |
| TRC | C383580-10mg |
5-Chloro-2-(chloromethyl)-1,3-benzothiazole |
110704-19-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C383580-50mg |
5-Chloro-2-(chloromethyl)-1,3-benzothiazole |
110704-19-3 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C383580-100mg |
5-Chloro-2-(chloromethyl)-1,3-benzothiazole |
110704-19-3 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Enamine | EN300-75967-0.05g |
5-chloro-2-(chloromethyl)-1,3-benzothiazole |
110704-19-3 | 95% | 0.05g |
$149.0 | 2024-05-23 | |
| Enamine | EN300-75967-0.1g |
5-chloro-2-(chloromethyl)-1,3-benzothiazole |
110704-19-3 | 95% | 0.1g |
$221.0 | 2024-05-23 | |
| Enamine | EN300-75967-0.25g |
5-chloro-2-(chloromethyl)-1,3-benzothiazole |
110704-19-3 | 95% | 0.25g |
$315.0 | 2024-05-23 | |
| Enamine | EN300-75967-0.5g |
5-chloro-2-(chloromethyl)-1,3-benzothiazole |
110704-19-3 | 95% | 0.5g |
$501.0 | 2024-05-23 |
5-Chloro-2-(chloromethyl)-1,3-benzothiazole Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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